Cas no 1250225-95-6 ((2,4-Difluorophenyl)(furan-2-yl)methanol)

• Product Name: (2,4-Difluorophenyl)(furan-2-yl)methanol
• CAS No: 1250225-95-6
• MF: C₁₁H₈F₂O₂
• MW: 210.176830291748
• CID: 6792722
• PubChem ID: 61087355
• Update Time: 2025-05-19

(2,4-Difluorophenyl)(furan-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,4-Difluorophenyl)(furan-2-yl)methanol
• MFCD12787326
• 1250225-95-6

• Inchi： 1S/C11H8F2O2/c12-7-3-4-8(9(13)6-7)11(14)10-2-1-5-15-10/h1-6,11,14H
• InChI Key： JVGUVYUETSKAEC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C1=CC=CO1)O)F

Computed Properties

• Exact Mass: 210.04923582g/mol
• Monoisotopic Mass: 210.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.4Ų

Additional information on (2,4-Difluorophenyl)(furan-2-yl)methanol

(2,4-Difluorophenyl)(furan-2-yl)methanol: A Comprehensive Overview

(2,4-Difluorophenyl)(furan-2-yl)methanol, with the CAS number 1250225-95-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as diflufurmethanol, is characterized by its unique molecular structure, which combines a fluorinated aromatic ring with a furan moiety. The presence of the fluorine atoms at the 2 and 4 positions of the phenyl ring imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations.

The synthesis of (2,4-difluorophenyl)(furan-2-yl)methanol has been extensively studied, with researchers exploring efficient methodologies to construct this compound. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched samples, which are highly desirable for applications in drug discovery and asymmetric catalysis. The use of transition metal catalysts, such as palladium and rhodium complexes, has significantly improved the yield and selectivity of these reactions.

One of the most notable applications of diflufurmethanol lies in its potential as a building block for complex organic molecules. Its ability to undergo a wide range of chemical reactions, including nucleophilic substitution, electrophilic aromatic substitution, and oxidation-reduction processes, makes it an invaluable tool in organic synthesis. For instance, recent studies have demonstrated its utility in constructing bioactive compounds with intricate architectures.

In terms of physical properties, diflufurmethanol exhibits a melting point of approximately 45°C and a boiling point around 180°C under standard conditions. These thermodynamic characteristics make it suitable for various industrial applications where thermal stability is required. Additionally, the compound's solubility in common organic solvents facilitates its use in solution-phase reactions.

The environmental impact of diflufurmethanol has also been a topic of recent research. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic environments. This biodegradability is a critical factor for its safe use in industrial settings and contributes to its eco-friendly profile.

From a safety standpoint, diflufurmethanol has been classified as non-toxic under normal handling conditions. However, like many organic compounds, it should be stored in a cool, dry place away from direct sunlight to prevent degradation. Proper personal protective equipment should be worn during handling to ensure occupational safety.

In conclusion, (2,4-difluorophenyl)(furan-2-yl)methanol stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure, favorable physical properties, and compatibility with various chemical reactions position it as an essential component in modern organic chemistry. As research continues to uncover new synthetic pathways and applications for this compound, its significance in both academic and industrial settings is expected to grow further.